![molecular formula C12H16Cl3NS B1431193 4-([(2,6-Dichlorophenyl)sulfanyl]methyl)piperidine hydrochloride CAS No. 1864073-24-4](/img/structure/B1431193.png)
4-([(2,6-Dichlorophenyl)sulfanyl]methyl)piperidine hydrochloride
Overview
Description
“4-([(2,6-Dichlorophenyl)sulfanyl]methyl)piperidine hydrochloride” is a chemical compound with the CAS number 1864073-24-4 . It has a molecular weight of 312.69 and its molecular formula is C12H16Cl3NS .
Molecular Structure Analysis
The molecular structure of “4-([(2,6-Dichlorophenyl)sulfanyl]methyl)piperidine hydrochloride” consists of a piperidine ring attached to a 2,6-dichlorophenyl group via a sulfanyl methyl group . The molecular formula is C12H16Cl3NS .
Scientific Research Applications
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives .
In another study, different quantities of diphenylamine (DPA) units are incorporated into the tris(2,4,6-trichlorophenyl)methyl (TTM) radicals from various directions . The effects of the donor number and the substitution position on the intramolecular charge transfer (ICT) interactions and the photothermal conversion performance are investigated .
Pharmaceuticals
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Anticancer Agents
Piperidine derivatives are being utilized in different ways as anticancer agents . They show a wide variety of biological activities and represent a key and extensive category of Nitrogen bearing heterocyclic compounds .
Antimicrobial Agents
Piperidine derivatives also show antimicrobial properties . They are being utilized in different therapeutic applications .
Analgesic Agents
Piperidine derivatives are used as analgesic agents . They show several essential features and are being utilized in different ways .
Anti-inflammatory Agents
Piperidine derivatives are used as anti-inflammatory agents . They show several essential features and are being utilized in different ways .
Antipsychotic Agents
Piperidine derivatives are used as antipsychotic agents . They show several essential features and are being utilized in different ways .
Synthesis of Antidepressant Molecules
Piperidine derivatives are used in the synthesis of antidepressant molecules . Depression is a common mood syndrome triggered by the improper release of monoamine neurotransmitters as noradrenaline, dopamine also serotonin in the CNS with the malfunction of noradrenergic, dopaminergic, and serotonergic systems .
Antiviral Agents
Piperidine derivatives are being utilized in different ways as antiviral agents . They show a wide variety of biological activities and represent a key and extensive category of Nitrogen bearing heterocyclic compounds .
Antimalarial Agents
Piperidine derivatives also show antimalarial properties . They are being utilized in different therapeutic applications .
Antifungal Agents
Piperidine derivatives are used as antifungal agents . They show several essential features and are being utilized in different ways .
Antihypertension Agents
Piperidine derivatives are used as antihypertension agents . They show several essential features and are being utilized in different ways .
Anticoagulant Agents
Piperidine derivatives are used as anticoagulant agents . They show several essential features and are being utilized in different ways .
properties
IUPAC Name |
4-[(2,6-dichlorophenyl)sulfanylmethyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15Cl2NS.ClH/c13-10-2-1-3-11(14)12(10)16-8-9-4-6-15-7-5-9;/h1-3,9,15H,4-8H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHWAHYAZOQJXEK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CSC2=C(C=CC=C2Cl)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16Cl3NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-([(2,6-Dichlorophenyl)sulfanyl]methyl)piperidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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